Cas no 81090-52-0 (Benzenamine, 2,4-dibromo-N,N-diethyl-)
81090-52-0 structure
Product Name:Benzenamine, 2,4-dibromo-N,N-diethyl-
CAS No:81090-52-0
MF:C10H13Br2N
MW:307.024921178818
CID:704533
PubChem ID:13113839
Update Time:2025-04-19
Benzenamine, 2,4-dibromo-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,4-dibromo-N,N-diethyl-
- 2,4-dibromo-N,N-diethylaniline
- DTXSID10518868
- 81090-52-0
-
- Inchi: 1S/C10H13Br2N/c1-3-13(4-2)10-6-5-8(11)7-9(10)12/h5-7H,3-4H2,1-2H3
- InChI Key: GURBXBQZMZFXCD-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1N(CC)CC)Br
Computed Properties
- Exact Mass: 306.93943g/mol
- Monoisotopic Mass: 304.94147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 3.2Ų
Benzenamine, 2,4-dibromo-N,N-diethyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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